Cas no 946259-27-4 (ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate)

Ethyl 4-{2-[2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-yl]acetamido}piperidine-1-carboxylate is a synthetic organic compound featuring a piperidine core functionalized with a thiazole-acetamido moiety and a 6-oxo-1,6-dihydropyridine-3-amido group. Its structural complexity suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of multiple heterocyclic and amide functionalities enhances its versatility for further derivatization. The ethyl carboxylate group provides a handle for additional modifications, while the thiazole and dihydropyridine components may contribute to binding interactions in biological systems. This compound is suited for research applications requiring precise molecular scaffolds with tunable physicochemical properties.
ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate structure
946259-27-4 structure
Product Name:ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate
CAS No:946259-27-4
MF:C19H23N5O5S
MW:433.481422662735
CID:6420801
PubChem ID:16881705
Update Time:2025-06-12

ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate
    • AKOS024488345
    • ethyl 4-(2-(2-(6-oxo-1,6-dihydropyridine-3-carboxamido)thiazol-4-yl)acetamido)piperidine-1-carboxylate
    • F5008-0365
    • 946259-27-4
    • ethyl 4-[[2-[2-[(6-oxo-1H-pyridine-3-carbonyl)amino]-1,3-thiazol-4-yl]acetyl]amino]piperidine-1-carboxylate
    • VU0628459-1
    • Inchi: 1S/C19H23N5O5S/c1-2-29-19(28)24-7-5-13(6-8-24)21-16(26)9-14-11-30-18(22-14)23-17(27)12-3-4-15(25)20-10-12/h3-4,10-11,13H,2,5-9H2,1H3,(H,20,25)(H,21,26)(H,22,23,27)
    • InChI Key: FIVZPIXGNQIXRR-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2C=CC(NC=2)=O)=O)=NC(=C1)CC(NC1CCN(C(=O)OCC)CC1)=O

Computed Properties

  • Exact Mass: 433.14199002g/mol
  • Monoisotopic Mass: 433.14199002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 158Ų

ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate Pricemore >>

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Additional information on ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate

Introduction to Ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate (CAS No. 946259-27-4)

Ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate (CAS No. 946259-27-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its intricate molecular structure, which includes a piperidine ring, a thiazole ring, and a pyridine moiety. The unique combination of these structural elements endows the compound with a range of biological activities and potential therapeutic applications.

The synthesis of ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate typically involves multi-step processes, often starting from readily available starting materials. Key steps in the synthesis include the formation of the thiazole ring, the coupling of the pyridine amide, and the final esterification to form the ethyl ester. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors have shown promise in treating various diseases, including cancer and inflammatory disorders. Studies have demonstrated that this compound can selectively inhibit certain kinases, thereby modulating cellular processes and potentially leading to therapeutic benefits.

Additionally, ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has shown that this compound can reduce the production of pro-inflammatory cytokines and chemokines, which are crucial mediators of inflammation. These findings suggest that it may have potential as a novel anti-inflammatory agent.

The pharmacokinetic properties of ethyl 4-{2-2-(6-oxo-1,6-dihydropyridine-3-amido)-1,3-thiazol-4-ylacetamido}piperidine-1-carboxylate are also an important area of study. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is crucial for its development as a therapeutic agent. Preclinical studies have provided valuable insights into these properties, indicating that the compound has favorable pharmacokinetic profiles suitable for further development.

Clinical trials are another critical aspect of evaluating the potential therapeutic applications of ethyl 4-{2-2-(6-o xo -1 , 6 -d i hy dr op y ri di ne -3 -a mi do ) -1 , 3 -t hi az ol -4 -y lac et am id o } pi pe ri di ne -1 -c ar bo xy la te. While preclinical data are promising, clinical trials are necessary to assess the safety and efficacy of the compound in human subjects. Several Phase I and Phase II trials are currently underway to evaluate its safety profile and determine optimal dosing regimens. Preliminary results from these trials have been encouraging, with no major adverse effects reported.

In conclusion, ethyl 4-{2-2-(6-o xo -1 , 6 -d i hy dr op y ri di ne -3 -a mi do ) -1 , 3 -t hi az ol -4 -y lac et am id o } pi pe ri di ne -1 -c ar bo xy la te (CAS No. 946259-27-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.

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